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Compound of Interest

Compound Name:
8-Amino-7-oxononanoic acid

hydrochloride

Cat. No.: B10767153 Get Quote

Technical Support Center: 8-Amino-7-
oxononanoic Acid Hydrochloride
Welcome to the technical support center for 8-Amino-7-oxononanoic acid hydrochloride.

This resource is designed for researchers, scientists, and drug development professionals to

provide guidance on the solubility, stability, and handling of this compound.

Frequently Asked Questions (FAQs)
Q1: What is 8-Amino-7-oxononanoic acid hydrochloride?

A1: 8-Amino-7-oxononanoic acid hydrochloride is the salt form of 8-amino-7-oxononanoic

acid, a key intermediate in the biosynthesis of biotin (Vitamin B7).[1][2] It is a crucial compound

for studying the biotin synthesis pathway and for the development of novel antimicrobial agents

targeting this pathway.

Q2: What are the known solvents for dissolving 8-Amino-7-oxononanoic acid
hydrochloride?

A2: Based on available data, the solubility of 8-Amino-7-oxononanoic acid hydrochloride
has been determined in several common laboratory solvents. The solubility information is

summarized in the table below.
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Solvent Solubility Range

DMSO 1-10 mg/mL (Sparingly soluble)

Ethanol 0.1-1 mg/mL (Slightly soluble)

PBS (pH 7.2) 1-10 mg/mL (Sparingly soluble)

Q3: How should I store 8-Amino-7-oxononanoic acid hydrochloride?

A3: For long-term storage, it is recommended to store 8-Amino-7-oxononanoic acid
hydrochloride at -20°C. For short-term storage, 2-8°C is acceptable.[3] The compound should

be kept in a tightly sealed container in a dry and well-ventilated place to prevent moisture

absorption.[3]

Q4: Is 8-Amino-7-oxononanoic acid optically active?

A4: 8-Amino-7-oxononanoic acid has a chiral center at the 8th carbon. The biologically active

form is the (8S)-enantiomer, which is the precursor to biotin.[1] However, it is known to

racemize, especially under certain pH conditions.

Q5: What is the significance of this compound in biological pathways?

A5: 8-Amino-7-oxononanoic acid is a critical intermediate in the biotin biosynthesis pathway.

This pathway is essential for the survival of many bacteria, fungi, and plants, but is absent in

humans, making it an attractive target for the development of new antimicrobial drugs.

Below is a diagram illustrating the core steps of the biotin biosynthesis pathway, highlighting

the position of 8-Amino-7-oxononanoate synthase (BioF).
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Biotin biosynthesis pathway overview.

Troubleshooting Guides
This section provides solutions to common problems encountered during the handling and use

of 8-Amino-7-oxononanoic acid hydrochloride.

Issue 1: Difficulty in Dissolving the Compound
Problem: The compound is not dissolving in the recommended solvents at the desired

concentration.

Possible Causes and Solutions:

Cause Troubleshooting Steps

Insufficient Sonication/Vortexing

Sonicate or vortex the solution for a longer

duration. Gentle warming (to 37°C) can also aid

dissolution.

Incorrect Solvent Polarity

For reactions in organic media, if solubility in

ethanol is poor, consider a more polar solvent

like DMSO. For aqueous applications, ensure

the pH of the buffer is appropriate. The solubility

of amine hydrochlorides can be pH-dependent.

[4][5]

Compound has Absorbed Moisture

Hydrochloride salts can be hygroscopic. Ensure

the compound has been stored in a desiccated

environment. If moisture absorption is

suspected, drying the compound under vacuum

may be necessary.

Precipitation from Aqueous Solution

Dissolving amine hydrochloride salts in pure

water can sometimes lead to precipitation of the

free amine if the resulting solution's pH is near

the pKa of the amine. Using a buffered solution

can prevent this.

The following workflow can guide your troubleshooting process for solubility issues.
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Troubleshooting workflow for solubility.
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Issue 2: Concerns about Compound Stability and
Degradation
Problem: Suspected degradation of the compound in solution, leading to inconsistent

experimental results.

Key Stability Concerns:

pH-Dependent Racemization: The biologically active (8S)-enantiomer can racemize to the

inactive (8R)-enantiomer. This process is accelerated at very low (pH < 2), physiological, and

basic pH conditions. For experiments where stereochemistry is critical, it is advisable to work

at a pH that minimizes racemization, if known, or to analyze the enantiomeric purity over the

course of the experiment.

Hydrolysis: While generally stable, prolonged storage in aqueous solutions, especially at

non-neutral pH and elevated temperatures, could potentially lead to hydrolysis of the amide

bond, although this is less common for linear amides compared to cyclic structures.

Troubleshooting Steps:

Prepare Fresh Solutions: Whenever possible, prepare solutions of 8-Amino-7-oxononanoic
acid hydrochloride fresh for each experiment to minimize the risk of degradation.

Control pH: If your experiment allows, use a buffered solution to maintain a stable pH.

Mind the Temperature: Avoid exposing solutions to high temperatures for extended periods.

Store stock solutions at -20°C or -80°C.

Perform a Stability-Indicating Assay: If you suspect degradation is affecting your results, a

stability-indicating HPLC method can be developed to separate the parent compound from

its potential degradants and racemates.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution
This protocol outlines the steps for preparing a stock solution of 8-Amino-7-oxononanoic acid
hydrochloride.
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Weighing: Accurately weigh the desired amount of 8-Amino-7-oxononanoic acid
hydrochloride in a suitable container.

Solvent Addition: Add the desired solvent (e.g., DMSO, PBS) to the container.

Dissolution: Vortex or sonicate the mixture until the solid is completely dissolved. Gentle

warming (37°C) may be applied if necessary.

Sterilization (if required): For cell-based assays, filter-sterilize the solution through a 0.22 µm

filter.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.

Protocol 2: General Procedure for a Forced Degradation
Study
A forced degradation study can help identify potential degradation products and establish the

stability profile of the compound.[6][7][8][9]

Sample Preparation: Prepare solutions of 8-Amino-7-oxononanoic acid hydrochloride in

the desired solvent.

Stress Conditions: Expose the solutions to various stress conditions, including:

Acidic Conditions: Add HCl to adjust the pH to 1-2.

Basic Conditions: Add NaOH to adjust the pH to 12-13.

Oxidative Conditions: Add a low concentration of hydrogen peroxide (e.g., 3%).

Thermal Stress: Incubate the solution at an elevated temperature (e.g., 60°C).

Photostability: Expose the solution to UV light.

Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).
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Analysis: Analyze the samples using a suitable analytical method, such as HPLC with UV or

MS detection, to identify and quantify any degradation products.

The following diagram outlines the workflow for a forced degradation study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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